N,N-Dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine

• IUPAC Name: N,N-dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine
• InChI: InChI=1S/C10H15N3/c1-13(2)10-9-4-5-11-7-8(9)3-6-12-10/h3,6,11H,4-5,7H2,1-2H3
• InChI Key: AAEHNFROJUORHX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC2=C1CCNC2
• Molecular Formula: C10H15N3
• Molecular Weight: 177.25 g/mol
• CAS No.: 2225137-26-6

Description

“N,N-Dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine” is a chemical compound with the molecular formula C10H15N3. It is a synthetic reduced pterin cofactor for nitric oxide synthetase, and for phenylalanine, tyrosine, and tryptophan hydroxylases.

Synthesis Analysis

The synthesis of “this compound” and similar compounds involves a wide range of synthetic protocols. For example, Friedländer, Skraup, Semmlere-Wolff, and hetero-Diels-Alder are well-known classical synthetic protocols used for the construction of the main 1,5-naphthyridine scaffold.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C10H15N3/c1-13(2)10-9-4-5-11-7-8(9)3-6-12-10/h3,6,11H,4-5,7H2,1-2H3.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 177.25. It is typically stored at room temperature and is available in powder form.

Scientific Research Applications

1. Formation of Organic Salts and Supramolecular Structures

N,N-Dimethyl-5,6,7,8-tetrahydro-2,6-naphthyridin-1-amine is involved in the formation of organic salts and supramolecular structures. Research has shown that this compound can interact with various acids, forming salts and crystalline solids via non-covalent bonds like classical hydrogen bonds and other intermolecular interactions. These salts exhibit diverse 2D and 3D structures due to the synergistic effects of hydrogen bonds and non-covalent associations (Dong et al., 2018; Jin et al., 2010; Jin et al., 2011; Dong et al., 2017).

2. Complexation and Unfolding of Heterocyclic Ureas

In the field of synthetic chemistry, this compound plays a role in the complexation and unfolding of heterocyclic ureas. Studies have been conducted on the synthesis of heterocyclic ureas and their behavior in different concentrations, providing insights into hydrogen-bonded complexes and molecular structures (Corbin et al., 2001).

3. Luminescent Properties in Zinc Complexes

The compound has also been researched for its use in forming luminescent zinc(II) complexes. These complexes exhibit blue luminescence and have been analyzed for their structural and spectral properties, contributing to the understanding of luminescent materials (Chen et al., 2008).

4. Synthesis of Dihydropyridines and Naphthyridines

Research has also focused on the synthesis of dihydropyridines and naphthyridines using this compound. Methods have been developed for the efficient synthesis of these chemical structures, which are key intermediates in various chemical processes (Hartner et al., 2004; Fayol & Zhu, 2005).